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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Reactive Black 39 is a bifunctional reactive dye, meaning it contains two reactive groups that

can form covalent bonds with the hydroxyl groups of cellulosic fibers such as cotton.[1][2] This

dual-bonding capability generally results in higher fixation efficiency and improved wet fastness

properties compared to monofunctional reactive dyes.[1][2] Chemically, it is a double azo dye

with a complex molecular structure.[3] These application notes provide a comprehensive

protocol for the use of Reactive Black 39 in the exhaust dyeing of cotton textiles, detailing the

necessary parameters, procedures, and safety precautions.

Physicochemical Properties and Fastness Data
A summary of the key properties of Reactive Black 39 is provided below. This data is essential

for understanding the dye's performance and for optimizing the dyeing process.

Table 1: Physicochemical Properties of Reactive Black 39
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Property Value Reference

C.I. Name Reactive Black 39 [3][4]

Molecular Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅ [3]

Molecular Weight 1021.16 g/mol [3][4]

Appearance Black Powder [4]

Solubility in Water >300 g/L [4]

Table 2: Colorfastness Properties of Reactive Black 39 on Cotton Fabric

Fastness Test Grade (ISO Standards) Reference

Light (ISO 105 B02) 5-6 [4]

Washing (ISO 105 C06) 4-5 [5]

Water (Severe, ISO 105 E01) 4-5 [4]

Perspiration (Alkaline, ISO 105

E04)
4-5 [4]

Perspiration (Acid, ISO 105

E04)
4-5 [4]

Rubbing (Dry, ISO 105 X12) 4-5 [4][5]

Rubbing (Wet, ISO 105 X12) 3-4 [4][5]

Chlorine Bleaching 3 [5]

Experimental Protocol: Exhaust Dyeing of Cotton
with Reactive Black 39
This protocol outlines the step-by-step procedure for dyeing cotton fabric with Reactive Black
39 using the exhaust method. This method involves immersing the textile material in a dye bath

of a specific liquor ratio and gradually increasing the temperature to facilitate dye uptake and

fixation.
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Materials and Reagents
Scoured and bleached cotton fabric

Reactive Black 39 dye powder

Glauber's salt (Sodium Sulfate, Na₂SO₄) or Common Salt (Sodium Chloride, NaCl)

Soda ash (Sodium Carbonate, Na₂CO₃)

Acetic acid (CH₃COOH)

Wetting agent

Sequestering agent

Anti-creasing agent

Neutral soap

Distilled or deionized water

Equipment
Laboratory-scale dyeing machine (e.g., Glycerine bath beaker dyeing machine)

Beakers and graduated cylinders

Stirring rods

pH meter

Heating plate with magnetic stirrer

Analytical balance

Pre-treatment of Cotton Fabric
Ensure the cotton fabric is well-prepared for dyeing. The material should be thoroughly scoured

and bleached to remove natural impurities, waxes, and any sizing agents. This ensures uniform
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dye penetration and fixation. A final rinse to remove any residual chemicals is crucial.

Dye Bath Preparation and Dyeing Cycle
The following parameters are recommended for a typical exhaust dyeing process. Adjustments

may be necessary based on the desired shade depth and specific equipment.

Table 3: Recommended Dyeing Parameters for Reactive Black 39

Parameter Recommended Value Purpose

Shade Depth (% owf*) 0.5% - 5%
Depends on desired color

intensity

Liquor Ratio 1:10 - 1:20
Ratio of the weight of goods to

the volume of the dye bath

Glauber's Salt 40 - 80 g/L
Promotes dye exhaustion onto

the fiber[6][7]

Soda Ash 10 - 20 g/L
Creates alkaline pH for dye

fixation[6][7]

Dyeing Temperature 60 - 80°C
Optimal temperature for

reaction and fixation[8]

Dyeing Time 60 - 90 minutes
Total time for exhaustion and

fixation

pH for Fixation 10.5 - 11.5
Alkaline condition necessary

for covalent bond formation

*% owf = on the weight of the fabric

Procedure:

Set the Dye Bath: Prepare the dye bath at room temperature (25-30°C) with the required

amount of water. Add a wetting agent (e.g., 1 g/L) and a sequestering agent (e.g., 1 g/L) to

improve water quality and fabric wettability.[6] An anti-creasing agent may also be added to

prevent fabric marks.[6]
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Add Fabric: Introduce the pre-wetted cotton fabric into the dye bath. Run the machine for 10

minutes to ensure even wetting and temperature equilibrium.

Add Dye: Dissolve the pre-weighed Reactive Black 39 dye powder in a small amount of

warm water (around 50°C) and add it to the dye bath.[9] Run for an additional 10-15 minutes.

Exhaustion Phase: Gradually add the required amount of Glauber's salt or common salt to

the dye bath in portions over 20-30 minutes. This increases the dye's affinity for the fiber,

promoting its migration from the water to the fabric.[6]

Raise Temperature: Increase the temperature of the dye bath to the target dyeing

temperature (e.g., 60°C) at a rate of 1-2°C per minute. Continue dyeing at this temperature

for 30 minutes to allow for dye leveling and penetration.

Fixation Phase: Add the pre-dissolved soda ash to the dye bath to raise the pH to 10.5-11.5.

This initiates the chemical reaction between the dye and the cellulose fiber.[6][10] Continue

the dyeing process for another 45-60 minutes at the target temperature for complete fixation.

Cool Down: After the fixation period, cool the dye bath down to approximately 60°C before

draining.

Post-Dyeing Washing (Wash-Off)
Proper washing is critical to remove unfixed and hydrolyzed dye, ensuring good wet fastness

properties.[11]

Cold Rinse: Drain the dye bath and give the fabric a cold rinse to remove surface dye and

alkali.

Hot Rinse: Rinse the fabric with hot water (70-80°C).

Soaping: Wash the dyed fabric in a fresh bath with a neutral soap (e.g., 2 g/L) at or near

boiling temperature (95-100°C) for 10-15 minutes. This step is crucial for removing

hydrolyzed dye.[9]

Hot and Cold Rinses: Follow the soaping with another hot rinse and then a final cold rinse.
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Neutralization: If necessary, neutralize the fabric in a bath containing a small amount of

acetic acid (e.g., 0.5-1.0 g/L) to bring the pH back to neutral.[6]

Drying: Squeeze or centrifuge the fabric to remove excess water and then dry it in an oven

or air-dry.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the key stages of the exhaust dyeing protocol for Reactive
Black 39.
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Caption: Experimental workflow for exhaust dyeing with Reactive Black 39.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12081799?utm_src=pdf-body-img
https://www.benchchem.com/product/b12081799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12081799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway: Dye-Fiber Fixation
This diagram illustrates the chemical reaction pathway for the covalent bonding of a

bifunctional reactive dye, like Reactive Black 39, to a cellulose fiber under alkaline conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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